Cas no 1343395-35-6 (4-(2-Chloro-1-oxopropyl)-3,3-dimethyl-2-piperazinone)

• Product Name: 4-(2-Chloro-1-oxopropyl)-3,3-dimethyl-2-piperazinone
• CAS No: 1343395-35-6
• MF: C₉H₁₅ClN₂O₂
• MW: 218.680601358414
• CID: 5457154
• PubChem ID: 63608061
• Update Time: 2025-05-22

4-(2-Chloro-1-oxopropyl)-3,3-dimethyl-2-piperazinone Chemical and Physical Properties

Names and Identifiers

• 1343395-35-6
• EN300-5015232
• 4-(2-chloropropanoyl)-3,3-dimethylpiperazin-2-one
• Z1142580068
• AKOS012917674
• 4-(2-Chloro-1-oxopropyl)-3,3-dimethyl-2-piperazinone

• Inchi： 1S/C9H15ClN2O2/c1-6(10)7(13)12-5-4-11-8(14)9(12,2)3/h6H,4-5H2,1-3H3,(H,11,14)
• InChI Key： AGBGYOQDFREXCG-UHFFFAOYSA-N
• SMILES： N1CCN(C(=O)C(Cl)C)C(C)(C)C1=O

Computed Properties

• Exact Mass: 218.0822054g/mol
• Monoisotopic Mass: 218.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.163±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.9±40.0 °C(Predicted)
• pka: 14.29±0.40(Predicted)

Additional information on 4-(2-Chloro-1-oxopropyl)-3,3-dimethyl-2-piperazinone

4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone: A Comprehensive Overview

4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone is a compound with the CAS number 1343395-35-6, representing a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of piperazinones, which are known for their versatility in organic synthesis and their potential in drug discovery. The molecule features a piperazine ring with a substituted oxo group and a chlorinated propyl chain, making it a valuable intermediate in the synthesis of bioactive compounds.

The structural complexity of 4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone lies in its piperazine ring system, which is a six-membered ring containing two nitrogen atoms. The presence of the oxo group at position 2 and the chlorinated propyl substituent at position 4 introduces significant functional diversity. This diversity allows the compound to participate in various chemical reactions, including nucleophilic substitutions and additions, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of kinase inhibitors, which are critical in targeting various diseases such as cancer. The chlorinated propyl chain enhances the compound's reactivity, enabling it to form stable bonds with other functional groups during synthesis. This property is particularly advantageous in medicinal chemistry, where precise control over molecular interactions is essential.

In addition to its role in drug discovery, 4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone has found applications in agrochemicals and materials science. Its ability to act as a versatile intermediate has made it a cornerstone in the development of pesticides and herbicides. Recent advancements in green chemistry have also led to the exploration of this compound as part of sustainable synthetic pathways, reducing environmental impact while maintaining high yields.

The synthesis of 4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone involves a multi-step process that typically begins with the preparation of the piperazine ring. Subsequent steps include alkylation and oxidation reactions to introduce the desired substituents. Researchers have optimized these steps to improve efficiency and scalability, making the compound more accessible for large-scale production.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided insights into its conformational flexibility and electronic properties, which are crucial for understanding its reactivity and stability under different conditions.

In conclusion, 4-(2-Chloro-1-Oxopropyl)-3,3-Dimethyl-2-Piperazinone (CAS No: 1343395-35-6) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in modern chemical synthesis.